Cas no 886924-76-1 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• CAS No: 886924-76-1
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 5477071
• Update Time: 2025-06-26

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C21H17N3O4S/c1-29(26,27)18-12-5-4-11-17(18)20-23-24-21(28-20)22-19(25)13-15-9-6-8-14-7-2-3-10-16(14)15/h2-12H,13H2,1H3,(H,22,24,25)
• InChI Key： SBPZWNYWVGWJLB-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2S(C)(=O)=O)O1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

Introduction to CAS No. 886924-76-1: N-5-(2-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-Yl-2-(Naphthalen-1-Yl)Acetamide

The compound with CAS No. 886924-76-1, known as N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a methanesulfonylphenyl group attached to a 1,3,4-oxadiazole ring system and a naphthalenyl substituent. The combination of these functional groups imparts unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the design of bioactive molecules. The 1,3,4-oxadiazole ring is known for its ability to enhance the stability and bioavailability of drugs. In this compound, the oxadiazole ring is further modified with a methanesulfonylphenyl group, which introduces additional electronic effects and potential for hydrogen bonding. This makes the molecule highly versatile in terms of its interactions with biological systems.

The presence of the naphthalenyl group in the structure adds another layer of complexity and functionality. Naphthalene derivatives are well-known for their aromatic stability and ability to participate in π–π interactions. This feature makes the compound suitable for applications in supramolecular chemistry and as a building block for more complex molecular architectures.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the oxadiazole core, followed by functionalization with the methanesulfonylphenyl and naphthalenyl groups. Researchers have explored various methodologies to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which influences its optical and electronic properties. These findings have implications for its use in optoelectronic devices and sensors.

In terms of biological activity, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various disease states. Preclinical studies suggest that it may exhibit selective binding to certain receptors or enzymes, making it a candidate for further exploration in therapeutic development.

Moreover, the compound's structural features make it an attractive candidate for click chemistry applications. The presence of reactive groups such as sulfonyls and amides facilitates modular assembly with other biomolecules or polymer chains.

In conclusion, CAS No. 886924-76-1 represents a cutting-edge example of how modern chemical synthesis can yield molecules with tailored properties for diverse applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.